Cas no 1805242-12-9 (2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805242-12-9
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4809832
• Update Time: 2025-10-22

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-6-5(7(10)11)3(1-9)4(12)2-13-6/h2,7H,1H2
• InChI Key： UPPKCVFGQHUODH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine: A Comprehensive Overview

The compound CAS No. 1805242-12-9, also known as 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple halogen substituents—bromo, chloro, and iodo—along with a difluoromethyl group, makes this compound particularly interesting for its unique chemical properties and reactivity.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery and materials science. The pyridine ring serves as a versatile scaffold for various functional groups, enabling the molecule to participate in a wide range of chemical reactions. The bromo, chloro, and iodo substituents at positions 2, 4, and 5, respectively, contribute to the molecule's electronic properties and reactivity. These substituents can act as leaving groups in substitution reactions or as directing groups in further functionalization.

The difluoromethyl group at position 3 introduces additional complexity to the molecule's structure. Fluorine atoms are known for their high electronegativity, which can influence the electronic environment of the pyridine ring and enhance the molecule's stability or reactivity depending on the context. This feature makes the compound a valuable substrate for exploring fluorinated organic compounds, which are increasingly sought after in pharmaceuticals and agrochemicals due to their unique biological activities.

In terms of synthesis, the preparation of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine involves a series of carefully controlled reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to assemble this complex molecule. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these processes.

The application of this compound extends beyond traditional organic synthesis. Its unique combination of halogen substituents makes it an ideal candidate for exploring halogen bonding interactions—a relatively new area of research in supramolecular chemistry. Halogen bonds are non-covalent interactions that can play a crucial role in molecular recognition and self-assembly processes. By incorporating multiple halogens into a single molecule, this compound provides an excellent platform for studying these interactions and their potential applications in drug design and materials synthesis.

Furthermore, the presence of multiple reactive groups in this compound opens up opportunities for its use as an intermediate in more complex molecular constructions. For instance, the bromo group at position 2 can be replaced with other functional groups through substitution reactions, allowing for further diversification of the molecule's properties. Similarly, the chloromethyl group at position 4 can undergo various transformations, such as oxidation or elimination reactions, to generate additional functional diversity.

In conclusion, CAS No. 1805242-12-9, or 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-5-iodopyridine, represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific chemical needs. With its unique combination of substituents and versatile reactivity, this compound continues to be a subject of interest in both academic research and industrial applications.